Cas no 1461708-49-5 (6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole)

• Product Name: 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole
• CAS No: 1461708-49-5
• MF: C₁₄H₁₀F₂N₂S
• MW: 276.304408550262
• CID: 5577168
• PubChem ID: 75480662
• Update Time: 2025-11-05

6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole
• 1H-Benzimidazole, 6-fluoro-1-(2-fluorophenyl)-2-(methylthio)-

• Inchi： 1S/C14H10F2N2S/c1-19-14-17-11-7-6-9(15)8-13(11)18(14)12-5-3-2-4-10(12)16/h2-8H,1H3
• InChI Key： DXPAKPURLMQMTF-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=CC=C2F)C2=CC(F)=CC=C2N=1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 428.4±51.0 °C(Predicted)
• pka: 2.69±0.10(Predicted)

Additional information on 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole

6-Fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS No. 1461708-49-5): A Comprehensive Overview

6-Fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS No. 1461708-49-5) is a specialized benzodiazole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluorinated and methylsulfanyl substituents, exhibits intriguing chemical properties and potential applications in drug discovery and material science. Its molecular structure, featuring a 1,3-benzodiazole core, makes it a valuable scaffold for designing novel bioactive molecules.

The growing interest in fluorinated heterocycles like 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern pharmaceutical development. Researchers are particularly drawn to its potential as a kinase inhibitor or GPCR modulator, given the increasing demand for targeted therapies in oncology and neurology. The compound's CAS number 1461708-49-5 serves as a unique identifier in chemical databases, facilitating its tracking in drug discovery pipelines worldwide.

From a synthetic chemistry perspective, 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole represents an interesting case study in heterocyclic compound synthesis. The presence of both fluoro and methylsulfanyl groups offers multiple sites for further functionalization, making it a versatile intermediate in medicinal chemistry. Recent publications have highlighted its utility in constructing more complex molecular architectures, particularly in the development of small molecule therapeutics for challenging disease targets.

The physicochemical properties of CAS 1461708-49-5 contribute significantly to its research value. With calculated parameters suggesting good drug-likeness scores, this compound fits well within the Lipinski's rule of five framework, making it particularly attractive for lead optimization studies. Its logP value and polar surface area indicate favorable membrane permeability, a crucial factor for central nervous system (CNS) drug candidates.

In the context of current pharmaceutical trends, 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole aligns well with the industry's focus on precision medicine and personalized therapeutics. The compound's structural features suggest potential applications in addressing drug resistance challenges, particularly in cancer treatment where fluorinated compounds have shown promise in overcoming resistance mechanisms. This relevance to current medical challenges enhances its appeal to both academic and industrial researchers.

The commercial availability of 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS No. 1461708-49-5) through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and supply chain considerations for this compound reflect its status as a research-grade chemical, with current market dynamics showing steady demand from pharmaceutical R&D sectors. The compound's synthetic accessibility and scalability further contribute to its growing presence in chemical catalogs worldwide.

From a regulatory standpoint, 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole presents no significant concerns, as it falls outside current controlled substance classifications. This regulatory profile makes it particularly attractive for international research collaborations, where compound transfer and intellectual property considerations are paramount. The absence of scheduling restrictions allows for more flexible research applications across different jurisdictions.

Recent advances in computational chemistry and AI-assisted drug discovery have brought renewed attention to compounds like 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole. Machine learning models trained on chemical databases frequently identify this structural motif as having favorable target interaction potential, particularly for protein-protein interaction targets that have traditionally been challenging for small molecules. This computational validation has spurred additional experimental investigations into its biological activity profiles.

The patent landscape surrounding benzodiazole derivatives suggests growing intellectual property interest in compounds like 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole. While specific patents covering this exact compound may be limited, numerous applications describe closely related structures, indicating the pharmaceutical industry's recognition of this chemotype's value. This IP environment creates both opportunities and considerations for researchers exploring its potential applications.

Looking forward, 6-fluoro-1-(2-fluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS No. 1461708-49-5) is poised to maintain its relevance in chemical research and drug discovery efforts. Its combination of structural features, synthetic versatility, and computational predictions of bioactivity make it a compelling subject for continued investigation. As the pharmaceutical industry increasingly focuses on novel chemical space exploration, compounds like this fluorinated benzodiazole derivative will likely play important roles in addressing unmet medical needs.